6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 6-methyl-4-(2-nitrophenyl)-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C16H14N2O3/c1-10-6-7-14-13(8-10)12(9-16(19)17-14)11-4-2-3-5-15(11)18(20)21/h2-8,12H,9H2,1H3,(H,17,19)
• InChI Key: GCQHIQGSYBZUNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)CC2C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H14N2O3
• DSSTOX Substance ID: DTXSID20387163
• Molecular Weight: 282.29 g/mol
• CAS RN: 6048-11-9

Description

6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Additionally, it has been shown to have antioxidant properties, which could help to protect cells from damage caused by free radicals.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been shown to reduce the production of inflammatory cytokines and to inhibit the activity of certain enzymes that are involved in the inflammatory response. Additionally, it has been shown to have antioxidant properties, which could help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone in lab experiments is that it has been extensively studied and its properties are well understood. Additionally, it has been shown to have a range of biochemical and physiological effects, which could make it useful in a variety of research applications. However, one limitation is that it can be difficult and expensive to synthesize, which could limit its use in some experiments.

Future Directions

There are many potential future directions for research on 6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone. Some possible areas of research include:
1. Further studies on the mechanism of action of this compound, in order to better understand how it works at a molecular level.
2. Development of new drugs based on the structure of this compound, in order to take advantage of its anti-inflammatory and antioxidant properties.
3. Studies on the potential use of this compound in the treatment of various diseases, such as arthritis and cancer.
4. Investigation of the potential use of this compound as a tool for studying the inflammatory response and other physiological processes.
5. Development of new synthesis methods that are more efficient and cost-effective, in order to make this compound more widely available for research purposes.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, and could be useful in the development of new drugs for the treatment of various diseases. Further research is needed in order to fully understand the mechanism of action of this compound and to explore its potential applications in the field of scientific research.

Synthesis Methods

6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone can be synthesized using a variety of methods. One common method involves the reaction of 2-nitrobenzaldehyde with 6-methyl-1,2,3,4-tetrahydroquinoline in the presence of a base such as sodium methoxide. This reaction results in the formation of this compound.

Scientific Research Applications

6-methyl-4-(2-nitrophenyl)-3,4-dihydro-2(1H)-quinolinone has been extensively studied for its potential applications in scientific research. One area of research that has shown promise is in the development of new drugs for the treatment of various diseases. Studies have shown that this compound has anti-inflammatory and antioxidant properties, which could make it useful in the treatment of conditions such as arthritis and cancer.